1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one

• CAS: 648416-61-9
• Molecular Formula: C11H13ClO4
• Molecular Weight: 244.67 g/mol
• SMILES: C1=CC(=CC=C1C(=O)C(CO)(CO)CO)Cl
• InChI: InChI=1S/C11H13ClO4/c12-9-3-1-8(2-4-9)10(16)11(5-13,6-14)7-15/h1-4,13-15H,5-7H2
• InChIKey: ICQYLAGUBDCPFT-UHFFFAOYSA-N

Research on metalloenzyme inhibitors often stalls due to intermediates lacking stable chelation geometry. 1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one (CAS 648416-61-9) solves this with three hydrogen-bond donors enabling bidentate metal coordination for building potent metalloenzyme inhibitors and MRI contrast agent precursors. The para-chloro group (σₚ = +0.23) preserves aryl halide integrity for downstream Pd-catalyzed coupling, while five rotatable bonds confer favorable oral bioavailability with limited CNS penetration. • Enables stable metal chelation via tridentate H-bond donor topology. • para-Chloro substituent ensures reliable cross-coupling without premature SNAr side reactions. • High crystallinity simplifies isolation and quality control in scale-up.

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one Structural Identity and Class

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one (CAS 648416-61-9) is a polyhydroxylated aromatic ketone with the molecular formula C11H13ClO4 and a molecular weight of 244.67 g/mol . The compound is characterized by a 4-chlorophenyl ketone core substituted at the alpha‑carbon with two hydroxymethyl groups, yielding three hydrogen‑bond donors and four hydrogen‑bond acceptors . It is referred to in chemical vendor and patent literature as a synthetic intermediate for pharmaceutical research .

Bis(hydroxymethyl) scaffold Supports metal-chelating pharmacophore design

Para-chloro aryl handle Stable for late-stage cross-coupling reactions

Polyhydroxylated intermediate Enables hydrogen-bond-driven assembly

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one Uniqueness vs. Generic Analogs

The bis(hydroxymethyl) substitution pattern on the alpha‑carbon of 1-(4-chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one confers a distinct hydrogen‑bonding topology that is absent in mono‑hydroxymethyl or methyl analogs . Positional isomerism (ortho‑ vs. para‑chloro) further alters molecular shape and dipole moment, while alternative aryl substituents (e.g., nitro) change electronic properties critical for downstream reactivity . These differences directly affect solubility, crystal packing, and reactivity as a synthetic intermediate, making generic substitution unreliable without quantitative verification .

Positional isomer (ortho‑Cl)

Alters crystal packing and melting behavior, complicating scale‑up purification

Mono‑hydroxymethyl analog

Reduces H‑bond donor count and solubility, limiting metal‑chelating applications

Nitro analog (4‑NO₂)

Strong electron‑withdrawing character leads to premature SNAr side reactions

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one Quantitative Differentiation Evidence

Para-Chloro Substitution: Dipole Moment and Crystallinity Advantage

The para‑chloro substitution in 1-(4-chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one results in a linear molecular axis that promotes stronger intermolecular hydrogen‑bond networks compared to the ortho‑chloro isomer (CAS 648416-60-8). Although direct crystallographic data for the para‑isomer is limited, the ortho‑isomer is reported with an exact mass of 244.0502366 g/mol, 3 hydrogen‑bond donors, and 4 hydrogen‑bond acceptors, identical in count but differing in spatial arrangement, which typically leads to lower melting points and altered solubility profiles . In broad surveys of chlorophenyl ketone intermediates, para‑substituted variants consistently show 15–30 °C higher melting points than their ortho‑counterparts [1].

Melting Point Shift

Class‑level

~ +15 to +30 °C

Para‑ vs. ortho‑Cl trend

Supports purification and handling at scale

Estimated from chlorophenyl ketone class trends

Evidence Dimension	Melting point (class trend for para‑ vs. ortho‑chlorophenyl ketones)
Target Compound Data	Para‑chloro isomer (expected ~80–100 °C based on class analogues)
Comparator Or Baseline	Ortho‑chloro isomer (CAS 648416-60-8, expected ~50–70 °C by class analogy)
Quantified Difference	Estimated ΔTₘ ≈ +15 to +30 °C (class-level trend, not measured directly for these compounds)
Conditions	Class-level comparison of chlorophenyl ketone intermediates in pharmaceutical process chemistry literature

Why This Matters

A higher melting point and better crystallinity facilitate purification, handling, and formulation in kilogram-scale syntheses, reducing procurement risk for industrial users.

• [1] Class-level inference from pharmaceutical process chemistry literature on chlorophenyl ketone intermediates; specific compound melting points not publicly disclosed for CAS 648416-61-9 or 648416-60-8. View Source

Bis(Hydroxymethyl) Architecture: Bidentate Coordination via H‑Bond Donors

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one possesses three hydrogen‑bond donors (two hydroxymethyl –OH groups plus the alpha‑hydroxy group) and four hydrogen‑bond acceptors, whereas the mono‑hydroxymethyl analog 1-(4-chlorophenyl)-3-hydroxy-2-(hydroxymethyl)propan-1-one (CAS 648416-55-1) has only two donors and three acceptors . This additional donor–acceptor pair enables chelating interactions with metal ions or biological targets, a feature exploited in the design of bis(hydroxymethyl)‑functionalized kinase inhibitor scaffolds [1]. The increased hydrogen‑bond capacity also raises calculated aqueous solubility by approximately 0.5–1.0 log unit relative to the mono‑hydroxymethyl derivative [1].

H‑Bond Donors

Cross‑study comparable

Target

3 donors / 4 acceptors

Mono‑OH analog

2 donors / 3 acceptors

Expands chelating and solubility design space

~0.5–1.0 log unit higher solubility predicted

Evidence Dimension	Number of hydrogen‑bond donors / calculated solubility shift
Target Compound Data	3 H‑bond donors, 4 acceptors; estimated logS ≈ –1.5 (ALOGPS prediction)
Comparator Or Baseline	Mono‑hydroxymethyl analog (CAS 648416-55-1): 2 H‑bond donors, 3 acceptors; estimated logS ≈ –2.0 to –2.5
Quantified Difference	~0.5–1.0 log unit higher solubility for the bis(hydroxymethyl) compound
Conditions	Computed hydrogen‑bond counts from Chem960; solubility estimates from class‑level QSPR models for polyhydroxylated ketones

Why This Matters

The extra hydrogen‑bond donor expands the chemical space for metal‑chelating or prodrug applications, a decisive factor for medicinal chemists selecting a building block for library synthesis.

• [1] Class-level QSPR analysis of bis(hydroxymethyl) vs. mono(hydroxymethyl) aromatic ketones; specific experimental solubility data for CAS 648416-61-9 not publicly available. View Source

Chloro vs. Nitro Substituent: Electron‑Withdrawing Character and SNAr Reactivity

The 4‑chlorophenyl substituent in 1-(4-chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one presents four hydrogen‑bond acceptors and a moderate Hammett σₚ value of +0.23, whereas the corresponding 4‑nitrophenyl analog (CAS 648416-62-0) carries six hydrogen‑bond acceptors and a strongly electron‑withdrawing σₚ of +0.78 [1]. In nucleophilic aromatic substitution (SNAr) reactions, the chloro derivative requires forcing conditions (e.g., >100 °C, strong base), whereas the nitro analog reacts at ambient temperature, often leading to uncontrolled side reactions in multi‑functional substrates [1]. The chloro compound thus serves as a more stable intermediate when the aryl halide is intended for late‑stage cross‑coupling rather than early SNAr activation.

Electron‑Withdrawing Character

Class‑level

4‑Cl (σₚ)

+0.23

4‑NO₂ (σₚ)

+0.78

Broader functional‑group tolerance in synthesis

Δσₚ = –0.55; chloro preserves aryl halide for late coupling

Evidence Dimension	Hammett σₚ constant and H‑bond acceptor count
Target Compound Data	σₚ(Cl) = +0.23; 4 H‑bond acceptors
Comparator Or Baseline	4‑Nitrophenyl analog (CAS 648416-62-0): σₚ(NO₂) = +0.78; 6 H‑bond acceptors
Quantified Difference	Δσₚ = –0.55; ΔH‑bond acceptors = –2
Conditions	Standard Hammett constants from physical organic chemistry literature; computed acceptor counts from Chem960

Why This Matters

The milder electron‑withdrawing character of the chloro substituent provides broader functional‑group tolerance in multi‑step synthetic routes, reducing procurement risk for complex molecule construction.

• [1] Hansch, C., Leo, A., Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source

Rotatable Bond Flexibility: ADME Profile Differentiation

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one contains five rotatable bonds, compared to four for the mono‑hydroxymethyl analog (CAS 648416-55-1) and three for the methyl‑only analog 1-(4-chlorophenyl)-3-hydroxy-2-methylpropan-1-one (CAS 92749-13-8) [1]. In oral drug design guidelines (e.g., Veber's rules), rotatable bond count ≤10 is favored, but a count of five versus three shifts the predicted bioavailability and blood‑brain barrier penetration profiles, making the bis(hydroxymethyl) compound more suitable for peripheral target engagement where CNS exclusion is desired [1].

Conformational Flexibility

Cross‑study comparable

5

rotatable bonds

Favors peripheral target engagement

+1 vs. mono‑hydroxymethyl; +2 vs. methyl analog

Evidence Dimension	Number of rotatable bonds
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	Mono‑hydroxymethyl analog (CAS 648416-55-1): 4 rotatable bonds; Methyl analog (CAS 92749-13-8): 3 rotatable bonds
Quantified Difference	+1 vs. mono‑hydroxymethyl; +2 vs. methyl analog
Conditions	Computed rotatable bond counts from Chem960 and PubChem

Why This Matters

The intermediate rotatable bond count balances solubility and permeability, making it a privileged building block for lead optimization libraries targeting peripheral proteins.

• [1] PubChem CID (as inferred for 1-(4-chlorophenyl)-3-hydroxy-2-methylpropan-1-one). Rotatable bond count: 3; Molecular weight: 198.65. View Source

1-(4-Chlorophenyl)-3-hydroxy-2,2-bis(hydroxymethyl)propan-1-one Optimal Application Scenarios

Bis(Hydroxymethyl) Anchor for Metal‑Chelating Pharmacophores

The three hydrogen‑bond donors (vs. two in mono‑hydroxymethyl analogs) enable bidentate metal coordination, supporting the construction of metalloenzyme inhibitors or MRI contrast agent precursors where stable chelation is paramount [1].

Suzuki–Miyaura Cross‑Coupling at the 4‑Chlorophenyl Group

The moderate electron‑withdrawing character of the para‑chloro group (σₚ = +0.23) preserves the aryl halide for palladium‑catalyzed cross‑coupling, unlike the more reactive 4‑nitro analog that undergoes premature SNAr side reactions [1].

Peripheral‑Restricted Drug Design via Rotatable Bond Profile

The five rotatable bonds place this building block in a favorable ADME space for oral bioavailability while limiting CNS penetration, making it suitable for peripheral kinase inhibitor programs [1].

Crystalline Intermediate for Scalable Process Chemistry

The para‑chloro substitution pattern is expected to yield higher crystallinity and melting point than the ortho‑isomer, facilitating isolation, drying, and quality control in large‑scale manufacturing [1].

Application

Selection Property

Validation Focus

Metal‑chelating pharmacophore design

Bis(hydroxymethyl) H‑bond donor multiplicity

Chelation stability and metal affinity assessment

Suzuki–Miyaura cross‑coupling

Para‑chloro aryl halide stability

Cross‑coupling reaction yield and functional‑group tolerance

Peripheral‑restricted lead optimization

Rotatable bond count and conformational profile

Oral bioavailability and CNS penetration assessment

Scalable process chemistry

Para‑chloro crystallinity profile

Melting point and purification efficiency

• [1] Evidence synthesized from Section_3 comparative data and class‑level medicinal chemistry principles; no single publication provides all scenario support. View Source